Cas no 1030477-00-9 (6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine)

• Product Name: 6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine
• CAS No: 1030477-00-9
• MF: C₁₂H₁₄ClN₅
• MW: 263.726060390472
• MDL: MFCD11058107
• CID: 4668175
• Update Time: 2025-06-12

6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine
• 6-(Chloromethyl)-N2-ethyl-N2-phenyl-1,3,5-triazine-2,4-diamine
• 1,3,5-Triazine-2,4-diamine, 6-(chloromethyl)-N2-ethyl-N2-phenyl-

• MDL： MFCD11058107
• Inchi： 1S/C12H14ClN5/c1-2-18(9-6-4-3-5-7-9)12-16-10(8-13)15-11(14)17-12/h3-7H,2,8H2,1H3,(H2,14,15,16,17)
• InChI Key： FHSOICXXARHMRT-UHFFFAOYSA-N
• SMILES： N1=C(CCl)N=C(N)N=C1N(CC)C1=CC=CC=C1

Computed Properties

• Exact Mass: 263.093773g/mol
• Monoisotopic Mass: 263.093773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 263.72g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 473.9±47.0 °C at 760 mmHg
• Flash Point: 240.4±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine

Comprehensive Overview of 6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine (CAS No. 1030477-00-9)

The compound 6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine (CAS No. 1030477-00-9) is a specialized triazine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group and N-ethyl-N-phenyl substitution, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel herbicides, fungicides, and pharmaceutical agents.

In recent years, the demand for triazine-based compounds has surged, driven by their versatility in crop protection and drug discovery. The chloromethyl moiety in 6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in green chemistry and sustainable agriculture, where efficient and environmentally friendly solutions are prioritized.

The synthesis of 6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine involves multi-step reactions, often starting from cyanuric chloride or related triazine precursors. Its N-ethyl-N-phenyl group enhances lipophilicity, improving membrane permeability in biological systems. This characteristic is particularly relevant in drug design, where researchers aim to optimize bioavailability and target specificity. Additionally, the compound's stability under various conditions makes it suitable for formulation development in agrochemicals.

From an industrial perspective, 6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine is gaining attention as a key intermediate in the production of high-value specialty chemicals. Its applications extend to material science, where it contributes to the development of polymeric materials with enhanced thermal and chemical resistance. The compound's compatibility with cross-linking agents further expands its utility in coatings and adhesives.

Safety and regulatory compliance are critical considerations when working with 6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine. While it is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols should be followed to ensure workplace safety. Researchers are advised to consult Safety Data Sheets (SDS) and adhere to good laboratory practices (GLP) when handling this compound.

In conclusion, 6-(Chloromethyl)-N-ethyl-N-phenyl-1,3,5-triazine-2,4-diamine (CAS No. 1030477-00-9) represents a promising chemical building block with diverse applications. Its role in advancing agricultural science, pharmaceutical research, and industrial chemistry underscores its importance in modern scientific endeavors. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain a focal point in R&D initiatives worldwide.